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Compound of Interest

Compound Name: MS 245 oxalate

Cat. No.: B1662635

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of stock
solutions of MS 245 oxalate, a high-affinity 5-HT6 receptor antagonist. Adherence to these
guidelines will help ensure the accurate and reproducible use of this compound in research and
development settings.

Introduction

MS 245 oxalate is a potent and selective antagonist of the 5-HT6 serotonin receptor, making it
a valuable tool for studying the role of this receptor in various physiological and pathological
processes. Proper preparation of stock solutions is critical for obtaining reliable and consistent
experimental results. This guide outlines the recommended procedures for dissolving, storing,
and handling MS 245 oxalate.

Data Presentation

The following table summarizes the key quantitative data for MS 245 oxalate.
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Parameter Value Reference
Molecular Weight 448.49 g/mol [1]
Solubility in DMSO Up to 50 mM [2]
Appearance Solid powder [1]
Purity >98% [1]

Storage of Solid

Short-term (days to weeks): O -

4°C; Long-term (months to
years): -20°C

[1]

Storage of Stock Solution

Short-term (days to weeks): 0 -

4°C; Long-term (months):
-20°C. It is recommended to
prepare solutions fresh. If
storage is necessary, store at

-20°C for up to one month.

[1](2]

Experimental Protocols
Safety Precautions

Before handling MS 245 oxalate, it is crucial to read and understand the relevant safety data

sheets for both the compound and the solvents used. As a general guideline for handling

oxalates:

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, gloves, and a lab coat.

» Handling: Avoid inhalation of dust. Handle in a well-ventilated area, preferably in a chemical

fume hood. Avoid contact with skin and eyes.[3]

o First Aid: In case of contact with eyes, rinse immediately with plenty of water. In case of skin

contact, wash off with soap and plenty of water. If ingested, seek medical advice

immediately.[3]

» Disposal: Dispose of waste in accordance with local, state, and federal regulations.
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Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of MS 245 oxalate in
dimethyl sulfoxide (DMSO).

Materials:

MS 245 oxalate (solid powder)

¢ Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

o Calibrated analytical balance

e Microcentrifuge tubes or vials (amber or covered in foil to protect from light)
» Pipettes and sterile pipette tips

o Vortex mixer

e Sonicator (optional)

Procedure:

o Equilibration: Allow the vial of MS 245 oxalate to equilibrate to room temperature before
opening to prevent condensation of moisture.

e Weighing: Accurately weigh the desired amount of MS 245 oxalate powder using a
calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh
out 4.485 mg of the compound (Molecular Weight = 448.49 g/mol ).

 Dissolution:
o Add the weighed MS 245 oxalate to a clean, dry microcentrifuge tube or vial.

o Add the calculated volume of DMSO to the tube. For 4.485 mg of compound, add 1 mL of
DMSO.

o Cap the tube securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.
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o Visually inspect the solution to ensure that all the solid has dissolved. If necessary, brief
sonication in a water bath may be used to aid dissolution.

e Storage:
o For immediate use, the solution can be kept at room temperature, protected from light.

o For short-term storage (up to a few days), store the stock solution at 4°C.

o

For long-term storage (up to one month), aliquot the stock solution into smaller, single-use
volumes and store at -20°C. Avoid repeated freeze-thaw cycles.[2]

Dilution of DMSO Stock Solution in Aqueous Buffers

Many experimental assays are performed in aqueous buffers. Due to the low aqueous solubility
of many organic compounds, care must be taken when diluting DMSO stock solutions to
prevent precipitation.

Best Practices:

e Final DMSO Concentration: Aim to keep the final concentration of DMSO in your aqueous
solution as low as possible, typically below 0.5%, to avoid solvent effects on the biological

system.

o Serial Dilutions: It is recommended to perform serial dilutions of the high-concentration
DMSO stock solution in DMSO first to create intermediate stocks. Then, add a small volume
of the appropriate intermediate DMSO stock to the aqueous buffer.[4][5]

e Addition and Mixing: Add the DMSO stock solution to the agueous buffer while gently
vortexing or stirring the buffer to ensure rapid and uniform mixing. This can help to prevent
localized high concentrations of the compound that may lead to precipitation.

e Pre-warmed Buffer: For some compounds, adding the DMSO stock to a pre-warmed (e.g.,
37°C) aqueous buffer can improve solubility. However, the stability of MS 245 oxalate at
elevated temperatures in agueous solutions has not been reported, so this should be done
with caution.
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 Visual Inspection: After dilution, visually inspect the solution for any signs of precipitation
(cloudiness or visible particles). If precipitation occurs, the solution may not be suitable for
use, and further optimization of the dilution strategy may be necessary.

Mandatory Visualizations
Experimental Workflow for Stock Solution Preparation
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Workflow for Preparing MS 245 Oxalate Stock Solution

Preparation

Equilibrate MS 245 Oxalate to Room Temperature

:

Weigh MS 245 Oxalate

;

Add Anhydrous DMSO

:

Vortex/Sonicate to Dissolve

Visually Inspect for Complete Dissolution

Further Dissolution Efforts

Stock Solution Ready Precipitate Present

Storage

Immediate Use Short-term Storage (4°C) Long-term Storage (-20°C, Aliquoted)

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Conceptual Role of MS 245 Oxalate

Serotonin (5-HT) MS 245 Oxalate

Activates
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(e.g., CAMP modulation)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. medkoo.com [medkoo.com]

e 2. MS 245 oxalate | 5-HT6 receptor Antagonist | Hello Bio [hellobio.com]
¢ 3. sds.aquaphoenixsci.com [sds.aquaphoenixsci.com]

¢ 4. FAQs on Inhibitor Preparation [sigmaaldrich.com]

o 5. researchgate.net [researchgate.net]

¢ To cite this document: BenchChem. [Preparing Stock Solutions of MS 245 Oxalate:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1662635?utm_src=pdf-body-img
https://www.benchchem.com/product/b1662635?utm_src=pdf-custom-synthesis
https://www.medkoo.com/products/38722
https://hellobio.com/ms-245-oxalate.html
https://sds.aquaphoenixsci.com/SDS/36549_DPD-Oxalate_GHS_en_2013-10-03.pdf
https://www.sigmaaldrich.com/SG/en/technical-documents/technical-article/protein-biology/interrogation-protein-pathways/faqs-inhibitor-preparation
https://www.researchgate.net/post/How_do_I_create_serial_dilutions_of_a_pure_compound_that_was_dissolved_in_100DMSO_while_maintaining_a_01_DMSO_concentration_in_each_solution
https://www.benchchem.com/product/b1662635#preparing-stock-solutions-of-ms-245-oxalate
https://www.benchchem.com/product/b1662635#preparing-stock-solutions-of-ms-245-oxalate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

[https://www.benchchem.com/product/b1662635#preparing-stock-solutions-of-ms-245-
oxalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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